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Compound of Interest

Compound Name: WSPC Biotin-PEG3-DBCO

Cat. No.: B1195038

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed guide for the preparation of stock solutions of WSPC Biotin-
PEG3-DBCO, a versatile reagent for bioconjugation. WSPC Biotin-PEG3-DBCO is a water-
soluble compound featuring a biotin moiety for affinity binding, a PEG3 spacer to enhance
solubility and reduce steric hindrance, a DBCO group for copper-free click chemistry, and a
photocleavable linker for controlled release.[1] Its water solubility is conferred by a sulfonate
group, which also renders the molecule membrane-impermeable.[2][3][4] These characteristics
make it an ideal tool for labeling cell surfaces and azide-modified biomolecules.[2][3][4]

Quantitative Data Summary

The key properties of WSPC Biotin-PEG3-DBCO are summarized in the table below. Note that
batch-specific molecular weights may vary slightly.[3]
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Property Value Source(s)
Molecular Weight (MW) 1153.29 g/mol [2][3]
Chemical Formula Cs3HesNsO17S2 [2][3]
Purity >95% [11[3][5]
Appearance Solid powder [3]

Soluble in DMSO. The PEG
Solubility spacer and sulfonate group [L13116]1[7]
enhance aqueous solubility.

) -20°C, dry and protected from
Storage (Solid) iiaht [1][3][6]
ight.

-20°C for long-term (months);
Storage (Stock Solution) 0-4°C for short-term (days to [3]
weeks).

Experimental Protocols

This section details the recommended procedures for preparing stock solutions of WSPC
Biotin-PEG3-DBCO. Adherence to these protocols is crucial for maintaining the reagent's
integrity and ensuring experimental reproducibility.

Essential Handling and Storage Guidelines

» Handling Solid Reagent: WSPC Biotin-PEG3-DBCO is hygroscopic. To prevent moisture
condensation, always allow the vial to equilibrate to room temperature before opening.[3][9]
[10] Handle the reagent in a low-humidity environment and minimize its exposure to light.[1]

e Solvent Selection: High-purity, anhydrous dimethyl sulfoxide (DMSOQ) is the recommended
solvent for preparing concentrated stock solutions.[1][3] While the molecule is designed for
water solubility, preparing initial high-concentration stocks in DMSO is standard practice. For
final working solutions, aqueous buffers (e.g., PBS, pH 7.4) can be used, but the initial stock
should be prepared in an organic solvent to ensure complete dissolution.
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e Stock Solution Storage: Store stock solutions at -20°C or -80°C for long-term stability.[11] It
is highly recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles,
which can degrade the compound.[11] For short-term use, solutions may be stored at 4°C for
a few days.[3]

Workflow for Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing a WSPC Biotin-PEG3-
DBCO stock solution.
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Figure 1. Workflow for preparing WSPC Biotin-PEG3-DBCO stock solutions.
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Detailed Step-by-Step Protocol

Materials:

WSPC Biotin-PEG3-DBCO solid

e Anhydrous/molecular sieve-treated DMSO
 Sterile microcentrifuge tubes

» Pipettors and sterile tips

e Analytical balance

o Vortex mixer

o (Optional) Sonicator bath

Procedure:

o Equilibration: Remove the vial of WSPC Biotin-PEG3-DBCO from -20°C storage and let it sit
on the benchtop for 15-20 minutes to reach room temperature. This is a critical step to
prevent water condensation on the hygroscopic solid.

o Calculation: Determine the mass of the reagent needed to achieve the desired stock
concentration. A common stock concentration is 10 mM.

o Formula: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mM x 1153.29 g/mol / 1000 =
11.53 mg

» Weighing: Carefully weigh the calculated amount of WSPC Biotin-PEG3-DBCO powder and
place it into a sterile microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
reagent.
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 Dissolution: Close the tube tightly and vortex thoroughly. If the solid does not dissolve
completely, sonicate the solution in a water bath for 5-10 minutes. Visually inspect the
solution to ensure no particulates are present.

o Centrifugation: Briefly centrifuge the tube (e.g., 1 minute at low speed) to pellet any minor,
undissolved material.

 Aliquoting: Carefully transfer the clear supernatant into new, sterile, light-protected (amber)
microcentrifuge tubes in volumes appropriate for single-use experiments.

o Storage: Label the aliquots clearly with the reagent name, concentration, and date. Store
immediately at -20°C or -80°C for long-term use.

Signaling Pathway and Logical Relationships

WSPC Biotin-PEG3-DBCO is not part of a signaling pathway itself but is a tool used to probe
biological systems. The logical relationship of its components allows for a multi-step
experimental approach: conjugation, capture, and release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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